Cas no 99064-82-1 (1-(cyclohex-3-en-1-yl)-2-(methylamino)ethan-1-ol)

• Product Name: 1-(cyclohex-3-en-1-yl)-2-(methylamino)ethan-1-ol
• CAS No: 99064-82-1
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 6256337
• PubChem ID: 84013562
• Update Time: 2025-10-19

1-(cyclohex-3-en-1-yl)-2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(cyclohex-3-en-1-yl)-2-(methylamino)ethan-1-ol
• SCHEMBL13890080
• 99064-82-1
• EN300-1837436

• Inchi： 1S/C9H17NO/c1-10-7-9(11)8-5-3-2-4-6-8/h2-3,8-11H,4-7H2,1H3
• InChI Key： JVAOWMFCQTVWBJ-UHFFFAOYSA-N
• SMILES： OC(CNC)C1CC=CCC1

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-(cyclohex-3-en-1-yl)-2-(methylamino)ethan-1-ol

Chemical Profile of 1-(cyclohex-3-en-1-yl)-2-(methylamino)ethan-1-ol (CAS No. 99064-82-1)

1-(cyclohex-3-en-1-yl)-2-(methylamino)ethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 99064-82-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cyclohexenyl moiety linked to an aminoethyl backbone, exhibits structural features that make it a valuable intermediate in the development of novel therapeutic agents. The presence of both aromatic and aliphatic components, coupled with functional groups such as the secondary amine and hydroxyl substituents, provides a versatile platform for further chemical modifications and biological evaluations.

The synthesis of 1-(cyclohex-3-en-1-yl)-2-(methylamino)ethan-1-ol typically involves multi-step organic transformations, often starting from commercially available precursors such as cyclohexene derivatives. The introduction of the methylamino group at the second carbon position and the hydroxyl group at the first carbon position requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to achieve regioselective functionalization, highlighting the compound's synthetic utility.

In recent years, there has been growing interest in exploring the pharmacological potential of heterocyclic compounds incorporating cyclohexenyl scaffolds. The structural motif of 1-(cyclohex-3-en-1-yl)-2-(methylamino)ethan-1-ol has been investigated for its potential biological activity in several therapeutic areas. Notably, studies have suggested that derivatives of this compound may exhibit properties relevant to central nervous system (CNS) disorders, including modulation of neurotransmitter pathways. The amine functionality serves as a key pharmacophore, enabling interactions with various receptor targets, while the cyclohexenyl ring contributes to lipophilicity and membrane permeability.

One of the most compelling aspects of 1-(cyclohex-3-en-1-yl)-2-(methylamino)ethan-1-ol is its role as a building block for more complex molecules. Researchers have leveraged its structural framework to design analogs with enhanced binding affinity or altered pharmacokinetic profiles. For instance, modifications at the hydroxyl or amine positions can lead to compounds with improved solubility or metabolic stability. These modifications are often guided by computational modeling and high-throughput screening techniques, which allow for rapid optimization of lead structures.

The chemical properties of 1-(cyclohex-3-en-1-yl)-2-(methylamino)ethan-1-ol also make it suitable for use in drug discovery libraries. Such libraries are instrumental in identifying novel bioactive compounds through high-throughput screening campaigns. The compound's ability to undergo further derivatization while maintaining a core pharmacophoric structure ensures its relevance in ongoing medicinal chemistry efforts. Additionally, its relatively stable nature under various storage conditions enhances its practicality as a research tool.

Recent advancements in analytical techniques have improved our ability to characterize and study 1-(cyclohex-3-en-1-yl)-2-(methylamino)ethan-1-ol in detail. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography provide critical insights into its molecular structure and conformational preferences. These data are essential for understanding how the compound interacts with biological targets and for predicting its behavior in vitro and in vivo.

The potential applications of 1-(cyclohex-3-en-1-yl)-2-(methylamino)ethan-1-ol extend beyond traditional pharmaceuticals. Its unique structural features make it a candidate for development as an intermediate in specialty chemicals or fine chemicals manufacturing. Furthermore, the compound's versatility in synthetic transformations underscores its importance as a reagent in organic synthesis research.

In conclusion, 1-(cyclohex-3-en-1-ytl)-2-(methylamino)ethan-l ol (CAS No. 99064-S21) represents a promising compound with diverse applications in pharmaceutical chemistry and synthetic organic chemistry. Its structural characteristics, coupled with recent advancements in drug discovery methodologies, position it as a valuable asset for researchers exploring new therapeutic interventions. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a crucial role in shaping the future of medicinal chemistry.